Methyl 3-fluoro-4-(3-bromopropyloxy)-phenylacetate

• Molecular Formula: C12H14BrFO3
• Molecular Weight: 305.14 g/mol
• IUPAC Name: methyl 2-[4-(3-bromopropoxy)-3-fluorophenyl]acetate
• InChI: InChI=1S/C12H14BrFO3/c1-16-12(15)8-9-3-4-11(10(14)7-9)17-6-2-5-13/h3-4,7H,2,5-6,8H2,1H3
• InChI Key: SUKFEXMTUMXVTP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=CC(=C(C=C1)OCCCBr)F

Description

Methyl 3-fluoro-4-(3-bromopropyloxy)-phenylacetate is a useful research compound. Its molecular formula is C12H14BrFO3 and its molecular weight is 305.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyl 3-fluoro-4-hydroxyphenylacetate (25.545 grams) in 2-butanone (300 mL) was treated with 1,3-dibromopropane (48.79 mL) and potassium carbonate (50.859 grams). The mixture was refluxed for 4 hours. The reaction mixture was partitioned between isopropyl acetate and pH 4 buffer. The organic was washed once with water, then dried over magnesium sulfate. The organic was filtered and evaporated to an oil which was chromatographed over silica gel with hexane/methylene chloride (2:1) to afford the title compound. This compound was taken forward without further purification.